1,2-dichloro-3-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene

• IUPAC Name: 1,2-dichloro-3-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene
• InChI: InChI=1S/C16H16Cl2O3/c1-11-6-7-13(15(10-11)19-2)20-8-9-21-14-5-3-4-12(17)16(14)18/h3-7,10H,8-9H2,1-2H3
• InChI Key: BYMQVQJKEMACOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=C(C(=CC=C2)Cl)Cl)OC
• Molecular Formula: C16H16Cl2O3
• Molecular Weight: 327.2 g/mol

Description

1,2-dichloro-3-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene: is an organic compound that belongs to the class of aromatic ethers It is characterized by the presence of two chlorine atoms, a methoxy group, and a methylphenoxy group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,2-dichloro-3-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene typically involves multiple steps, starting with the chlorination of benzene derivatives The reaction conditions often include the use of chlorinating agents such as chlorine gas or thionyl chloride in the presence of a catalyst like iron(III) chloride

Industrial Production Methods: Industrial production of this compound may involve large-scale chlorination and etherification processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to maximize yield and purity while minimizing